Cas no 939986-62-6 (Tert-butyl 3-(3-chloroquinoxalin-2-yl)oxypiperidine-1-carboxylate)

• Product Name: Tert-butyl 3-(3-chloroquinoxalin-2-yl)oxypiperidine-1-carboxylate
• CAS No: 939986-62-6
• MF: C₁₈H₂₂ClN₃O₃
• MW: 363.838583469391
• CID: 1982582
• PubChem ID: 45786626
• Update Time: 2025-10-28

Tert-butyl 3-(3-chloroquinoxalin-2-yl)oxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(3-chloroquinoxalin-2-yl)oxypiperidine-1-carboxylate
• 3-(3-Chloro-quinoxalin-2-yloxy)-piperidine-1-carboxylic acid tert-butyl ester
• SBB074724
• AK-52792
• KB-26809
• tert-butyl 3-(3-chloroquinoxalin-2-yloxy)piperidinecarboxylate
• 3-(3-Chloroquinoxalin-2-yloxy)piperidine-1-carboxylic acid tert-butyl ester
• 3-(3-Chloro-quinoxalin-2-yloxy)-piperidine-1-carboxylic acid tert-butyl ester, 98+% C18H22ClN3O3, MW: 363.84
• tert-Butyl 3-((3-chloroquinoxalin-2-yl)oxy)piperidine-1-carboxylate
• AKOS015940943
• DB-314483
• 939986-62-6
• tert-Butyl3-((3-chloroquinoxalin-2-yl)oxy)piperidine-1-carboxylate
• DTXSID00671390
• tert-Butyl 3-[(3-chloroquinoxalin-2-yl)oxy]piperidine-1-carboxylate
• Tert-butyl 3-(3-chloroquinoxalin-2-yl)oxypiperidine-1-carboxylate

• MDL： MFCD09607625
• Inchi： 1S/C18H22ClN3O3/c1-18(2,3)25-17(23)22-10-6-7-12(11-22)24-16-15(19)20-13-8-4-5-9-14(13)21-16/h4-5,8-9,12H,6-7,10-11H2,1-3H3
• InChI Key： VXFSYVUDPOPFKM-UHFFFAOYSA-N
• SMILES： ClC1C(=NC2C=CC=CC=2N=1)OC1CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Exact Mass: 363.1349693g/mol
• Monoisotopic Mass: 363.1349693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• Density: 1.269

Additional information on Tert-butyl 3-(3-chloroquinoxalin-2-yl)oxypiperidine-1-carboxylate

Tert-butyl 3-(3-chloroquinoxalin-2-yl)oxypiperidine-1-carboxylate (CAS No. 939986-62-6)

Tert-butyl 3-(3-chloroquinoxalin-2-yl)oxypiperidine-1-carboxylate (CAS No. 939986-62-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, a piperidine ring, and a quinoxaline moiety. These structural elements contribute to its potential as a lead compound in the development of novel therapeutic agents.

The quinoxaline core is a heterocyclic aromatic compound that has been extensively studied for its diverse biological activities, including antimicrobial, antiviral, and anticancer properties. The presence of the chloro substituent at the 3-position of the quinoxaline ring further enhances the compound's reactivity and selectivity, making it an attractive candidate for drug discovery efforts.

The piperidine ring, a six-membered cyclic amine, is another key structural feature of this compound. Piperidine derivatives are widely used in the pharmaceutical industry due to their ability to modulate various biological targets, such as receptors and enzymes. The combination of the quinoxaline and piperidine moieties in Tert-butyl 3-(3-chloroquinoxalin-2-yl)oxypiperidine-1-carboxylate provides a unique scaffold that can be tailored for specific therapeutic applications.

The tert-butyl group attached to the carboxylate moiety adds steric hindrance and increases the lipophilicity of the molecule. This can enhance the compound's ability to cross biological membranes and improve its pharmacokinetic properties. The tert-butyl group also contributes to the stability of the compound, making it more resistant to degradation under various conditions.

Recent studies have highlighted the potential of Tert-butyl 3-(3-chloroquinoxalin-2-yl)oxypiperidine-1-carboxylate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiproliferative activity against several cancer cell lines. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

In addition to its anticancer properties, Tert-butyl 3-(3-chloroquinoxalin-2-yl)oxypiperidine-1-carboxylate has been investigated for its potential as an antiviral agent. Studies have demonstrated that this compound can effectively inhibit the replication of certain viruses, including influenza and hepatitis C virus (HCV). The antiviral activity is attributed to its ability to interfere with viral entry and replication processes.

The pharmacological profile of Tert-butyl 3-(3-chloroquinoxalin-2-yl)oxypiperidine-1-carboxylate has also been evaluated in preclinical models. Animal studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic properties, suggesting its potential for further development as an orally administered drug. Additionally, toxicity studies have indicated that this compound has a favorable safety profile at therapeutic doses.

From a synthetic perspective, Tert-butyl 3-(3-chloroquinoxalin-2-yl)oxypiperidine-1-carboxylate can be synthesized through a series of well-established chemical reactions. The synthesis typically involves the coupling of a quinoxaline derivative with a piperidine intermediate, followed by protection with a tert-butyl group. The synthetic route can be optimized to achieve high yields and purity, making it suitable for large-scale production.

In conclusion, Tert-butyl 3-(3-chloroquinoxalin-2-yl)oxypiperidine-1-carboxylate (CAS No. 939986-62-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to uncover additional insights into its mechanism of action and optimize its properties for clinical use.